Cas no 2228129-03-9 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine)
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine
- EN300-1959465
- 2228129-03-9
-
- Inchi: 1S/C11H13F2NO2/c12-11(13)8(14)5-7-6-15-9-3-1-2-4-10(9)16-7/h1-4,7-8,11H,5-6,14H2
- InChI Key: VAWYOCIVTJGSSU-UHFFFAOYSA-N
- SMILES: FC(C(CC1COC2C=CC=CC=2O1)N)F
Computed Properties
- Exact Mass: 229.09143498g/mol
- Monoisotopic Mass: 229.09143498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.5Ų
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959465-0.05g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 0.05g |
$1296.0 | 2023-09-17 | ||
| Enamine | EN300-1959465-0.1g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 0.1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1959465-0.25g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 0.25g |
$1420.0 | 2023-09-17 | ||
| Enamine | EN300-1959465-0.5g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 0.5g |
$1482.0 | 2023-09-17 | ||
| Enamine | EN300-1959465-1.0g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-1959465-2.5g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 2.5g |
$3025.0 | 2023-09-17 | ||
| Enamine | EN300-1959465-5.0g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 5g |
$4475.0 | 2023-05-31 | ||
| Enamine | EN300-1959465-10.0g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 10g |
$6635.0 | 2023-05-31 | ||
| Enamine | EN300-1959465-1g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 1g |
$1543.0 | 2023-09-17 | ||
| Enamine | EN300-1959465-5g |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine |
2228129-03-9 | 5g |
$4475.0 | 2023-09-17 |
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine
Introduction to 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine (CAS No. 2228129-03-9)
3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2228129-03-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of both dihydro-1,4-benzodioxin and difluoropropan-2-amine moieties in its molecular structure imparts distinct pharmacological characteristics that are being explored for potential therapeutic applications.
The dihydro-1,4-benzodioxin scaffold is particularly noteworthy as it is known for its structural similarity to certain bioactive natural products and synthetic intermediates. This moiety has been widely investigated for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurochemical signaling. The incorporation of this fragment into the molecule under discussion suggests that it may possess similar or even enhanced pharmacological properties, which could make it a valuable candidate for drug development.
On the other hand, the difluoropropan-2-amine component introduces fluorine atoms into the molecular framework. Fluorinated compounds are frequently employed in pharmaceuticals due to the ability of fluorine to enhance metabolic stability, improve binding affinity to biological targets, and modify pharmacokinetic profiles. The specific arrangement of fluorine atoms in this compound can influence its reactivity and interactions with biological systems, potentially leading to novel mechanisms of action.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the combination of a dihydro-1,4-benzodioxin core with a fluorinated amine group can lead to molecules with enhanced binding affinity to certain enzymes and receptors. For instance, computational simulations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to metabolic disorders and neurological diseases.
In vitro studies have begun to explore the potential therapeutic effects of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine. Preliminary results indicate that it may exhibit inhibitory activity against specific enzymes implicated in inflammatory responses. The fluorine atoms are believed to play a crucial role in stabilizing the transition state during enzyme-substrate interactions, thereby enhancing the compound's efficacy. Additionally, the dihydro-1,4-benzodioxin moiety may contribute to its ability to modulate neurotransmitter release, which could be beneficial in treating conditions associated with neurotransmitter imbalances.
The synthesis of this compound presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework. The optimization of these synthetic routes is crucial for producing high-purity samples suitable for further biological evaluation.
From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. The chemical properties of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine, particularly its stability and solubility characteristics, will be critical factors in determining its formulation and delivery methods. Furthermore, its potential interactions with other drugs or biological systems must be thoroughly assessed to avoid adverse effects.
The ongoing research into this compound highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists are able to accelerate the discovery and development process. The findings from these studies could pave the way for novel therapeutic strategies targeting a wide range of diseases.
In conclusion,3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine (CAS No. 2228129-03-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity suggest potential applications in treating various diseases. As research continues to uncover new insights into its properties and mechanisms of action,this compound holds significant promise for contributing to advancements in medicine.
2228129-03-9 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)-1,1-difluoropropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)